Cas no 5330-70-1 (Pyruvate phenylhydrazone)

Pyruvate phenylhydrazone structure
Pyruvate phenylhydrazone structure
Product name:Pyruvate phenylhydrazone
CAS No:5330-70-1
MF:C9H10N2O2
MW:178.187901973724
CID:378561
PubChem ID:5354181

Pyruvate phenylhydrazone Chemical and Physical Properties

Names and Identifiers

    • Pyruvate phenylhydrazone
    • PYRUVIC ACID, PHENYLHYDRAZONE
    • 2-phenylhydrazono-propionic acid
    • 2-Phenylhydrazono-propionsaeure
    • Brenztraubensaeurephenylhydrazon
    • Brenztraubensaeure-phenylhydrazon
    • Nsc 2513
    • piruvic acid phenylhydrazone
    • Propanoic acid, 2-(phenylhydrazono)-
    • (2E)-2-(phenylhydrazinylidene)propanoic acid
    • 5330-70-1
    • (2E)-2-(2-PHENYLHYDRAZIN-1-YLIDENE)PROPANOIC ACID
    • 2-[(E)-2-Phenylhydrazono]propanoic acid
    • (2E)-2-(phenyl-hydrazinylidene)-propionic acid
    • AKOS000491144
    • (2E)-2-(phenylhydrazono)propanoic acid
    • CHEMBL4648395
    • Inchi: InChI=1S/C9H10N2O2/c1-7(9(12)13)10-11-8-5-3-2-4-6-8/h2-6,11H,1H3,(H,12,13)/b10-7+
    • InChI Key: CSTSUTMIORLRIN-JXMROGBWSA-N
    • SMILES: CC(=NNC1=CC=CC=C1)C(=O)O

Computed Properties

  • Exact Mass: 178.0743
  • Monoisotopic Mass: 178.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.7A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.17
  • Boiling Point: 327°C at 760 mmHg
  • Flash Point: 151.6°C
  • Refractive Index: 1.559
  • PSA: 61.69
  • LogP: 1.63200

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